We examined the morphology of fertilized egg and ultrastructures of fertilized egg envelopes of Ancistrus cirrhosus belong to Loricariidae using light and electron microscopes. The fertilized eggs formed a mass on the spawning place and were yellowish, spherical, non-transparent, demersal, adhesive, and a narrow perivitelline space. But, the adhesiveness of fertilized eggs was disappeared after spawning excluding contact parts. The micropyle with funnel shape was surrounded by 15–19 furrow lines of egg envelope in a spoke-like pattern. The outer surface of egg envelope has smooth side and inner surface of egg envelope was rough with grooves. Also, the total thickness of the fertilized egg envelope was about 32.58 ± 0.85 μm (n = 20), and the fertilized egg envelope consisted of three layers, an outer adhesive electron-dense layer, a middle layer with low electron density and an inner electron-dense layer with grooves in counter structure from other most teleost. Collectively, these morphological characteristics and adhesive property of fertilized egg, and ultrastructures of micropyle, outer surface, and section of fertilized egg envelope are showed species specificity.

We examined the morphology of fertilized egg and ultrastructures of fertilized egg envelopes of dwarf rainbowfish (Melanotaenia praecox) belong to Melanotaeniidae using light and electron microscopes. The fertilized eggs were spherical with adhesive filament, transparent, demersal, and had a narrow perivitelline space and small oil droplets. The size of fertilized egg was 1.02 ± 0.18 mm (n = 30), and there were two kinds of adhesive filament on the fertilized eggs. The long and thick (diameter 12.22 ± 0.52 μm, n = 20) adhesive filaments were only at the area of animal pole, and short and thin (diameter 1.99 ± 0.23 μm, n = 20) adhesive filaments were around the long filaments. A micropyle was conical shaped with adhesive filament and located near the animal pole of egg. The outer surface of fertilized egg was rough side. Also, the total thickness of the fertilized egg envelope was about 7.46 ± 0.41 μm (n = 20), the fertilized egg envelope consisted of two layers, an inner lamellae layer and an outer layer with high electron-density. And the inner layer was 8 layers. Collectively, these morphological characteristics and adhesive property of fertilized egg with adhesive filaments, and ultrastructures of micropyle, outer surface, and section of fertilized egg envelope are showed species specificity.

Our purpose in this study is to analyze the microstructural characteristics and constituent elements of inorganic substances added to the yellow ink and red ink pigments used in permanent makeup. We observed the microstructural properties of inorganic pigments added to the ink using a scanning electron microscopy (SEM) and analyzed the constituent elements of the inorganic pigment particles using an energy dispersive X-ray spectroscopy (EDX). In red wine-colored ink, cubic titanium dioxide with a diameter of 110 to 200 nm was the major component, and rod-shaped iron oxide was rarely observed. Most of the ingredients of taupe yellow ink were rod-shaped yellow iron oxide, and a small amount of cubic titanium dioxide was observed. Red wine-colored ink and taupe yellow ink contained lumps composed of titanium dioxide particles. In red wine-colored ink, lumps were formed by agglomeration. However, we observed that the surface of the lump composed of titanium dioxide in the taupe yellow ink had a smooth surface caused by external physical compression. The titanium dioxide particle mass which found in taupe yellow ink in this study is an artificial product. When this mass accumulates in the dermis, it may cause a color mismatch. Therefore, permanent makeup using fine pigments should be free of foreign substances that may cause trouble in the skin. In addition, there is a need to improve the quality of the ink so that the required color can be safe and long lasting in the dermis.

Erythronium japonicum ( E. japonicum ) and Corylopsis coreana Uyeki ( C. coreana Uyeki, Korean winter hazel) have been shown to significantly decrease 1,3-dichloro-2-propanol (1,3-DCP)-induced generation of reactive oxygen species and CYP2E1 activity in HuH7, human hepatocytes. In this study, we expanded upon the previous study and investigated the effects of E. japonicum and C. coreana Uyeki extracts on 1,3-DCP-induced liver damage in rats. The pre-treatment of rats with these extracts alleviated a decrease in body weight and reduced 1,3-DCP-induced increase in catalytic activities of hepatic enzymes, such as aspartate aminotransferase and alanine aminotransferase, in the serum. Moreover, treatment with the extracts restored the 1,3-DCP-induced decreases in anti-oxidant enzyme activities, such as the activities of superoxide dismutase and catalase, in the rat liver. Histopathological studies also strongly supported the results of enzyme activities. These results suggest a possibility that the extracts of E. japonicum and C. coreana Uyeki can be a remedy for alleviating 1,3-DCP-induced liver damage in animals.

Our previous study on the binding activity between Cel5H and clay minerals showed highest binding efficiency among other cellulase enzymes cloned. Here, based on previous studies, we hypothesized that the positive amino acids on the surface of Cel5H protein may play an important role in binding to clay surfaces. To examine this, protein sequences of Bacillus licheniformis Cel5H (BlCel5H) and Paenibacillus polymyxa Cel5A (PpCel5A) were analyzed and then selected amino acids were mutated. These mutated proteins were investigated for binding activity and force measurement via atomic force microscopy (AFM). A total of seven amino acids which are only present in BlCel5H but not in PpCel5A were selected for mutational studies and the positive residues which are present in both were omitted. Of the seven selected surface lysine residues, only three mutants K196A(M2), K54A(M3) and K157T(M4) showed 12%, 7% and 8% less clay mineral binding ability, respectively compared with wild-type. The probable reason why other mutants did not show altered binding efficiency might be due to relative location of amino acids on the protein surface. Meanwhile, measurement of adhesion forces on mica sheets showed a well-defined maximum at 69 ± 19 pN for wild-type, 58 ± 19 pN for M2, 53 ± 19 pN for M3, and 49 ± 19 pN for M4 proteins. Hence, our results demonstrated that relative location of surface amino acids of Cel5H protein especially positive charged amino acids are important in the process of clay mineral-protein binding interaction through electrostatic exchange of charges.

The Korean trident goby, Tridentiger brevispinis, lives in adverse habitats that can easily become hypoxic due to low precipitation, regional dry periods, and high amounts of solar radiation. Histological and morphometric studies revealed the goby’s specialized skin (35.4–150.0 μm in thickness), consisting of an epidermis and dermis. The thicker epidermis comprises an outermost surface layer (having taste buds, stratified flattened cells, mucous cells, pigment cells, and stratified polygonal cells), middle layer (having stratified polygonal cells), and stratum germinativum (stratified columnar cells). In particular, the dermis has scales, well-developed vascularization, and a few blood capillaries just above the basement membrane, and a reduced diffusion distance was present in the lateral body. Consequently, adaptations such as thicker epidermis, well-developed vascularization, few blood capillaries, and a reduced diffusion distance may provide cutaneous respiration for survival in poorly oxygenated water during the periodic dry season.

Puccinia miscanthi teliospores were observed on the leaf surface of Miscanthus sinensis using a field emission scanning electron microscope. Details of teliospore mucilage could be visualized through the axial imaging of secondary electrons for a better understanding of pathogen behavior in rust diseases.

The olfactory organs of two African lungfishes, Protopterus amphibius and P. dolloi, were investigated using a stereo microscope and a compound light microscope and were described anatomically, histologically, and histochemically. Like other lungfishes, these species present the following general features: i) elongated olfactory chamber (OC), ii) anterior nostril at the ventral tip of the upper lip, iii) posterior nostril on the palate of the oral cavity, iv) lamellae with multiple cell types such as olfactory receptor neurons, supporting cells, basal cells, lymphatic cells, and mucous cells (MC), and vi) vomero-like epithelial crypt (VEC) made of glandular epithelium (GE) and crypt sensory epithelium. Some of these features exhibit differences between species: MCs are abundant in both the lamellar and inner walls of the OC in P. amphibius but occur only in lamellae in P. dolloi. On the other hand, some between feature differences are consistent across species: the GE of both P. amphibius and P. dolloi is strongly positive for Alcian blue (pH 2.5)-periodic acid Schiff (deep violet coloration), and positive with hematoxylin and eosin and with Masson’s trichrome (reddish-brown staining), unlike the MCs of the two species which stain dark red with both Alcian blue (pH 2.5)-periodic acid Schiff and Masson’s trichrome but respond faintly to hematoxylin and eosin. The differing abundance of MCs in the two lungfishes might reflect different degrees in aerial exposure of the olfactory organ, while the neutral and acid mucopolysaccharide-containing VEC, as indicated by staining properties of the MCs, is evolutionary evidence that P. amphibius and P. dolloi are the closest living relatives to tetrapods, at least in the order Dipnoi.

The use of Pipelines for long-distance transportation of crude oil, natural gas and similar applications is increasing and has pivotal importance in recent times. High specific strength plays a crucial role in improving transport efficiency through increased pressure and improved laying efficiency through reduced diameter and weight of line pipes. TRIP-based high-strength and high-ductility alloys comprise a mixture of ferrite, bainite, and retained austenite that provide excellent mechanical properties such as dimensional stability, fatigue strength, and impact toughness. This study performs microstructure analysis using both Nital etching and LePera etching methods. At the time of Nital etching, it is difficult to distinctly observe second phase. However, using LePera etching conditions it is possible to distinctly measure the M/A phase and ferrite matrix. The fraction measurement was done using OM and SEM images which give similar results for the average volume fraction of the phases. Although it is possible to distinguish the M/A phase from the SEM image of the sample subjected to LePera etching. However, using Nital etching is nearly impossible. Nital etching is good at specific phase analysis than LePera etching when using SEM images.

In-situ transmission electron microscopy (TEM) holders that employ a chip-type specimen stage have been widely utilized in recent years. The specimen on the microelectromechanical system (MEMS)-based chip is commonly prepared by focused ion beam (FIB) milling and ex-situ lift-out (EXLO). However, the FIB-milled thin-foil specimens are inevitably contaminated with Ga + ions. When these specimens are heated for real time observation, the Ga + ions influence the reaction or aggregate in the protection layer. An effective method of removing the Ga residue by Ar + ion milling within FIB system was explored in this study. However, the Ga residue remained in the thin-foil specimen that was extracted by EXLO from the trench after the conduct of Ar + ion milling. To address this drawback, the thin-foil specimen was attached to an FIB lift-out grid, subjected to Ar + ion milling, and subsequently transferred to an MEMS-based chip by EXLO. The removal of the Ga residue was confirmed by energy dispersive spectroscopy.